2-(3-Bromo-4-phenylmethoxyphenyl)acetic acid

• IUPAC Name: 2-(3-bromo-4-phenylmethoxyphenyl)acetic acid
• InChI: InChI=1S/C15H13BrO3/c16-13-8-12(9-15(17)18)6-7-14(13)19-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)
• InChI Key: GQZFEKUVFZTZHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)CC(=O)O)Br
• Molecular Formula: C15H13BrO3
• DSSTOX Substance ID: DTXSID00409039
• Molecular Weight: 321.16 g/mol
• CAS No.: 5884-48-0

Description

2-(3-Bromo-4-phenylmethoxyphenyl)acetic acid is a useful research compound. Its molecular formula is C15H13BrO3 and its molecular weight is 321.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound was synthesized by regioselective bromination of 4-methoxyphenylacetic acid, yielding an 84% yield. The molecular structure shows the methoxy group being almost coplanar with the phenyl ring and the acetic acid substituent tilted relative to the ring. This research highlights the structural properties and possible electron-withdrawing and donating characteristics of the substituents (Guzei, Gunderson, & Hill, 2010).

Application in Novel Compound Synthesis

• New heterocyclic compounds were synthesized using derivatives of 2-(4-(4-X-phenylsulfonyl)benzamido)acetic acids with bromobenzaldehyde. These compounds showed potential in cytotoxicity and antimicrobial activity studies (Rosca, 2020).

Natural Occurrence and Antioxidant Activity

• Similar bromophenols, isolated from marine red algae, have demonstrated significant antioxidant activities. These findings suggest potential applications in food preservation and healthcare (Li, Li, Ji, & Wang, 2007).

Comparative Studies on Reactivity and Acidity

• Comparative studies on halogenated phenylacetic acids, including bromo-substituted molecules, have been conducted. These studies provide insights into the reactivity, acidity, and vibrational spectra of these compounds, which can be crucial for various chemical applications (Srivastava, Baboo, Narayana, Sarojini, & Misra, 2015).

Metabolic Studies

• Metabolic pathways of psychoactive compounds related to 2-(3-Bromo-4-phenylmethoxyphenyl)acetic acid have been studied in various species. These studies help in understanding the metabolic processes and potential toxic effects in different organisms, contributing to safer drug design (Carmo et al., 2005).

Vibrational and Electronic Studies

• Detailed studies on similar bromophenol compounds, including vibrational (FT-IR, FT Raman) and electronic (UV-Visible, NMR) analysis, have been conducted. These studies provide a deeper understanding of the structural and electronic properties of these compounds, which can be valuable in material science and medicinal chemistry (Rahuman et al., 2020).